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Compound of Interest

Compound Name: 2,6-Dinitroaniline

Cat. No.: B188716 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,6-Dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the safety and handling

precautions for 2,6-dinitroaniline (CAS No. 606-22-4). It is intended for laboratory personnel,

including researchers, scientists, and professionals in the drug development field, who may

handle this chemical. This document outlines the known hazards, exposure controls, and

emergency procedures to ensure safe laboratory practices. All quantitative data is presented in

structured tables, and key procedural workflows are visualized using diagrams.

Chemical and Physical Properties
2,6-Dinitroaniline is a yellow to orange crystalline solid.[1] It is sparingly soluble in water but

soluble in organic solvents like ethanol and acetone.[1] A summary of its key physical and

chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 2,6-Dinitroaniline
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Property Value Reference

CAS Number 606-22-4 [2]

Molecular Formula C₆H₅N₃O₄ [2]

Molecular Weight 183.12 g/mol [2]

Appearance Yellow to orange crystals [1]

Melting Point 134-142 °C (decomposes) [1][3][4]

Flash Point >100 °C (>212 °F) [4]

Vapor Pressure
5.94 x 10⁻⁷ mm Hg at 25°C

(77°F)
[5]

Water Solubility Insoluble/Sparingly soluble [1][5]

Solubility in Organic Solvents Soluble in ethanol and acetone [1]

Toxicological Information
2,6-Dinitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[2][6][7]

Prolonged or repeated exposure may cause damage to organs, specifically targeting the blood

and hematopoietic system.[6][8]

Acute Toxicity
Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[1][5] High levels of

exposure to dinitroanilines can interfere with the blood's ability to carry oxygen, leading to

methemoglobinemia, which is characterized by headache, dizziness, and a blue coloration of

the skin and lips (cyanosis).[5] Severe cases can lead to difficulty breathing, collapse, and even

death.[5]

Table 2: Acute Toxicity Data for Dinitroanilines
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Test Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Mouse Intravenous 180 mg/kg [3]

LD₅₀ (Lethal

Dose, 50%)
Rat

Oral (for 2,4-

Dinitroaniline)
285 mg/kg [2]

Note: Data for the specific 2,6-isomer is limited. The provided oral LD₅₀ is for the related

isomer, 2,4-dinitroaniline, and should be used for relative toxicity assessment only.

Chronic Toxicity and Carcinogenicity
2,6-Dinitroaniline is suspected of being a carcinogen.[1] It has also tested positive in the Ames

test for mutagenicity, indicating its potential to cause genetic mutations.[8]

Mechanism of Action
The broader class of dinitroaniline herbicides, which includes 2,6-dinitroaniline derivatives, is

known to act by inhibiting the formation of microtubules.[3][5] Microtubules are essential

components of the cytoskeleton involved in cell division, structure, and transport. Their

disruption can lead to cell death. The diagram below illustrates this proposed mechanism.

Cellular Environment

2,6-Dinitroaniline Exposure Tubulin DimersInhibits polymerization Microtubule Polymer
Polymerization

Depolymerization Mitotic Spindle Formation
(Cell Division)

Essential for Cell Cycle Arrest &
Cytotoxicity

Disruption leads to

Click to download full resolution via product page

Caption: Proposed mechanism of 2,6-dinitroaniline toxicity via microtubule disruption.

Hazard Identification and Classification
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2,6-Dinitroaniline is classified as a hazardous substance. The GHS classifications are

summarized in Table 3.

Table 3: GHS Hazard Classification for 2,6-Dinitroaniline

Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[2]

Acute Toxicity,

Inhalation
Category 2 / 3

H330/H331:

Fatal/Toxic if inhaled
[2]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2

H373: May cause

damage to organs

through prolonged or

repeated exposure

[2]

Safety and Handling Precautions
Engineering Controls
Work with 2,6-dinitroaniline should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][6] Operations should be enclosed where possible to minimize the

release of dust or vapors.[5] Eyewash stations and emergency showers must be readily

accessible in the immediate work area.[5][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,6-dinitroaniline. The selection of

PPE is critical for minimizing exposure.

Eye Protection: Wear impact-resistant safety goggles with side shields or a face shield.[5][9]

Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[5][9] Contaminated work clothes should not be taken home and must be laundered
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by trained personnel.[5]

Respiratory Protection: If ventilation is inadequate or if dust is generated, a NIOSH/MSHA-

approved respirator with appropriate cartridges should be used.[6][9] Respirator use must

comply with a written program that meets OSHA 1910.134 standards.[5]

The following diagram outlines the logical workflow for PPE selection and use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://en.wikipedia.org/wiki/Dinitroaniline
http://cdn.chemservice.com/product/msdsnew/External/English/N-10311%20English%20SDS%20US.pdf
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://en.wikipedia.org/wiki/Dinitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Details

Handling 2,6-Dinitroaniline

Assess Risk of Exposure
(Dust, Splash, Aerosol)

Use Chemical Fume Hood &
Ensure Good Ventilation

Select Appropriate PPE

Don PPE Correctly Safety Goggles/
Face Shield Chemical Resistant Gloves Protective Clothing/

Lab Coat
NIOSH/MSHA Approved
Respirator (if needed)

Perform Handling Procedure

Doff PPE & Dispose/Decontaminate

Wash Hands Thoroughly
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Caption: Workflow for Personal Protective Equipment (PPE) usage when handling 2,6-
dinitroaniline.
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Handling and Storage
Avoid contact with skin, eyes, and clothing.[6]

Avoid the formation of dust.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[6]

Store in a locked-up area accessible only to authorized personnel.[10]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 2,6-
dinitroaniline.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[5]

[6]

Inhalation: Remove the victim to fresh air. If breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth). If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[6]
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Spill Response
Evacuate personnel from the spill area.[5]

Wear appropriate PPE, including respiratory protection.[5]

Prevent the formation of dust. If the material is solid, gently sweep or scoop it into a suitable,

labeled container for disposal.[6]

Ventilate the area after cleanup is complete.[5]

Dispose of the waste as hazardous material in accordance with local, state, and federal

regulations.[5]

The following diagram illustrates the emergency response workflow for a chemical spill.
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Spill of 2,6-Dinitroaniline Occurs
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Caption: Emergency response workflow for a 2,6-dinitroaniline spill.

Firefighting Measures
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2,6-Dinitroaniline may burn but does not ignite readily.[5]

Use dry chemical, CO₂, water spray, or alcohol-resistant foam as extinguishing media.[5][6]

Fire may produce poisonous gases, including carbon monoxide and nitrogen oxides.[5][6]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Containers may explode in a fire; use a water spray to keep them cool.[5]

Experimental Protocols: Mutagenicity Assessment
The positive Ames test result for 2,6-dinitroaniline indicates its mutagenic potential.[8] The

following is a generalized protocol for the bacterial reverse mutation assay (Ames test), which

is a key experiment for assessing mutagenicity.

Ames Test Protocol
Objective: To determine the potential of a substance to induce gene mutations in a bacterial

model.

Principle: The test uses several strains of Salmonella typhimurium that are auxotrophic for

histidine (his-), meaning they cannot synthesize this essential amino acid and require it in their

growth medium. The assay measures the ability of the test substance to cause a reverse

mutation (reversion) to a prototrophic state (his+), allowing the bacteria to grow on a histidine-

deficient medium.

Methodology:

Strain Selection: Use appropriate Salmonella typhimurium tester strains (e.g., TA98, TA100,

TA1535, TA1537) which are sensitive to different types of mutagens.[11]

Metabolic Activation: Conduct the assay both with and without a metabolic activation system

(e.g., S9 fraction from rat liver homogenate). This is crucial as some chemicals only become

mutagenic after being metabolized.[11][12]

Dose-Response Preparation: Prepare a range of concentrations of 2,6-dinitroaniline
dissolved in a suitable solvent (e.g., DMSO).
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Exposure:

In a test tube, combine the tester strain culture, the test substance at a specific

concentration, and either the S9 mix or a buffer (for the non-activation arm).[12]

Add a small amount of molten top agar containing a trace of histidine and biotin (to allow

for a few initial cell divisions, which are necessary for mutation to occur).[13]

Plating: Pour the mixture onto a minimal glucose agar plate (lacking histidine).[13]

Incubation: Incubate the plates at 37°C for 48-72 hours.[13]

Colony Counting: Count the number of revertant colonies on each plate.

Analysis: A positive result is indicated by a dose-dependent increase in the number of

revertant colonies that is significantly higher than the spontaneous reversion rate observed in

the negative control (solvent only) plates. Positive controls with known mutagens must also

be run to validate the assay.[11]

Occupational Exposure Limits
Currently, no specific occupational exposure limits (e.g., Permissible Exposure Limit (PEL) from

OSHA or Threshold Limit Value (TLV) from ACGIH) have been established for 2,6-
dinitroaniline.[1][5] In the absence of official limits, all necessary precautions should be taken

to minimize any potential for exposure.

Disposal Considerations
2,6-Dinitroaniline and any contaminated materials must be disposed of as hazardous waste.

[5] Disposal should be carried out by a licensed professional waste disposal service and in

accordance with all applicable federal, state, and local environmental regulations. Do not allow

the chemical to enter drains or the environment.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0776.pdf
https://www.fishersci.com/store/msds?partNumber=AC116930050&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581837/
https://pubmed.ncbi.nlm.nih.gov/36175724/
https://pubmed.ncbi.nlm.nih.gov/36175724/
https://en.wikipedia.org/wiki/Dinitroaniline
http://cdn.chemservice.com/product/msdsnew/External/English/N-10311%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dinitroaniline
https://www.fishersci.com/store/msds?partNumber=AC170170500&productDescription=2+6-DINITROANILINE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://pim-resources.coleparmer.com/sds/55551.pdf
https://enamine.net/public/biology-services/Bacterial-reverse-mutation-test-(Ames-test).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8203972/
http://legacy.genetics-gsa.org/education/pdf/GSA_DeStasio_Ames_Student_Resources.pdf
https://www.benchchem.com/product/b188716#2-6-dinitroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b188716#2-6-dinitroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b188716#2-6-dinitroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b188716#2-6-dinitroaniline-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

